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Compound of Interest

Compound Name: Bis-aminooxy-PEG4

Cat. No.: B1667428

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensure both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of Bis-aminooxy-PEG4, a homobifunctional crosslinking
reagent.

I. Compound Information and Hazard Identification

Bis-aminooxy-PEG4 (CAS No. 98627-72-6) is a polyethylene glycol (PEG) derivative used in
bioconjugation.[1] While some safety data sheets (SDS) classify it as not hazardous, others
indicate potential risks including acute oral toxicity, skin and eye irritation, and respiratory
irritation.[2][3][4] It is also identified as very toxic to aquatic life with long-lasting effects.[3]
Therefore, a cautious approach to handling is essential.

Il. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn at all times
when handling Bis-aminooxy-PEG4:

o Eye Protection: Chemical safety goggles are required to protect against splashes.[2]
e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[2][3]

o Body Protection: A laboratory coat is necessary to protect skin and clothing.[3]
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o Respiratory Protection: All handling of this compound should be conducted in a well-
ventilated area, preferably within a chemical fume hood to avoid inhalation of any aerosols or
vapors.[2]

lll. Quantitative Data Summary

Property Value Reference
Molecular Formula C10H24N206 [1][2]
Molecular Weight 268.3 g/mol [1][2]

CAS Number 98627-72-6 [11[2]
Appearance Liquid [2]

Storage Temperature -20°C [1][2]
Solubility Water, DMSO, DCM, DMF [1]

IV. Operational Plan: Step-by-Step Handling
Protocol

1. Engineering Controls:

o Always handle Bis-aminooxy-PEG4 inside a certified chemical fume hood to minimize
inhalation exposure.[2]

o Ensure a safety shower and eyewash station are readily accessible.[3]
2. Handling Procedure:

» Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.

» Use only by, or under the close supervision of, individuals qualified in handling potentially
hazardous chemicals.[2]

e Avoid contact with skin and eyes.[4]
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Wash hands thoroughly after handling the compound.[2]

. Storage:

Store the compound in a tightly closed container at -20°C.[1][2]

Keep away from oxidizing agents, heat, sparks, and open flames.[2]

V. Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers. Seek medical attention if irritation persists.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. If irritation persists, seek medical attention.[2][4]

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[2]

Ingestion: If swallowed, wash out the mouth with water and call a poison center or doctor if
you feel unwell.[2][3]

Spills: For small spills, absorb the material with an inert substance like sand or vermiculite.
Sweep up the mixture and place it in a sealed container for disposal.[2] Prevent the spill from
entering drains or water courses.[2][3]

VI. Disposal Plan

All waste containing Bis-aminooxy-PEG4 must be treated as hazardous chemical waste.

Waste Collection: Collect all contaminated materials (e.g., pipette tips, gloves, absorbent
pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal Method: Arrange for disposal by a licensed disposal company.[2] Disposal must be
in accordance with all applicable federal, state, and local environmental regulations. Do not
dispose of it down the drain.[2]
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VIl. Workflow for Safe Handling of Bis-aminooxy-

PEG4

Workflow for Safe Handling of Bis-aminooxy-PEG4
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Caption: Workflow for the safe handling of Bis-aminooxy-PEGA4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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